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Compound of Interest

Compound Name: Propylphosphonic anhydride

Cat. No.: B3395518 Get Quote

Introduction

Propylphosphonic anhydride, commonly known as T3P®, is a versatile and efficient coupling

reagent widely utilized in organic synthesis for the formation of amide and ester bonds.[1][2] It

is a cyclic trimer of n-propylphosphonic acid and is commercially available as a solution in

various aprotic solvents such as ethyl acetate, dichloromethane, or THF.[3] The use of T3P®

for esterification reactions offers several distinct advantages over other coupling agents,

including high yields, mild reaction conditions (typically ranging from 0 °C to ambient

temperature), broad functional group tolerance, and exceptionally low rates of epimerization for

chiral substrates.[2][4] Furthermore, the workup procedure is straightforward, as the

phosphonic acid byproducts are water-soluble and easily removed through aqueous extraction.

[4] These characteristics make T3P® an ideal reagent for the synthesis of complex and

sensitive molecules, particularly in the pharmaceutical and fine chemical industries.[2]

Reaction Mechanism

The esterification reaction mediated by T3P® proceeds through the activation of the carboxylic

acid. The carboxylic acid initially reacts with one of the P-O-P bonds of the T3P® cyclic trimer

to form a highly reactive mixed phosphonic-carboxylic anhydride intermediate. This activation

step makes the carboxyl carbon significantly more electrophilic. The alcohol then acts as a

nucleophile, attacking the activated carbonyl group. This is followed by the collapse of the

tetrahedral intermediate to yield the desired ester and a propylphosphonic acid byproduct. The

byproducts are readily soluble in aqueous media, facilitating a simple purification process.[2][5]
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Preparation

Reaction

Workup & Purification

Dissolve Carboxylic Acid, Alcohol, and Base in Anhydrous Solvent

Cool to 0 °C

Slowly Add T3P® Solution

Stir and Warm to Room Temperature

Monitor Reaction (TLC/LC-MS)

Quench with aq. NaHCO₃

Upon Completion

Extract with Organic Solvent

Wash, Dry, and Concentrate

Purify by Column Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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